Cas no 64122-22-1 (Benzonitrile, 3,5-dichloro-2-methoxy-)

• Product Name: Benzonitrile, 3,5-dichloro-2-methoxy-
• CAS No: 64122-22-1
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• CID: 1669934
• PubChem ID: 45923247
• Update Time: 2025-04-21

Benzonitrile, 3,5-dichloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,5-dichloro-2-methoxy-
• AKOS000113855
• 64122-22-1
• STL432207
• JJBFMJTVXOXDEC-UHFFFAOYSA-N
• CHEMBL4969002
• 3,5-Dichloro-2-methoxybenzonitrile

• Inchi： 1S/C8H5Cl2NO/c1-12-8-5(4-11)2-6(9)3-7(8)10/h2-3H,1H3
• InChI Key： JJBFMJTVXOXDEC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1OC)Cl

Computed Properties

• Exact Mass: 200.97495
• Monoisotopic Mass: 200.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02